Cas no 226917-75-5 (4-(hexylamino)benzonitrile)

• Product Name: 4-(hexylamino)benzonitrile
• CAS No: 226917-75-5
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 1414164
• PubChem ID: 9813085
• Update Time: 2025-04-20

4-(hexylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(hexylamino)-
• 4-(hexylamino)benzonitrile
• 226917-75-5
• N-n-hexyl-4-cyanoaniline
• AKOS009093142
• EN300-164062
• 4-(hexylamino)-benzonitrile
• 4-(N-Hexyl)aminobenzonitrile
• SCHEMBL5283982
• MPHYCAAMCXFCBZ-UHFFFAOYSA-N
• HS-3390

• Inchi： 1S/C13H18N2/c1-2-3-4-5-10-15-13-8-6-12(11-14)7-9-13/h6-9,15H,2-5,10H2,1H3
• InChI Key： MPHYCAAMCXFCBZ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)CCCCCC

Computed Properties

• Exact Mass: 202.14714
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles